Cas no 1021245-76-0 (2-(2-ethoxyphenoxy)benzoic acid)

• Product Name: 2-(2-ethoxyphenoxy)benzoic acid
• CAS No: 1021245-76-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD12553798
• CID: 4568172
• PubChem ID: 28605062
• Update Time: 2025-10-31

2-(2-ethoxyphenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxyphenoxy)benzoic Acid
• 2-(2-ethoxyphenoxy)benzoic acid

• MDL： MFCD12553798
• Inchi： 1S/C15H14O4/c1-2-18-13-9-5-6-10-14(13)19-12-8-4-3-7-11(12)15(16)17/h3-10H,2H2,1H3,(H,16,17)
• InChI Key： RFTUVUFIWSPYPX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1OC1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 258.089209g/mol
• Monoisotopic Mass: 258.089209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.27g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(2-ethoxyphenoxy)benzoic acid

Recent Advances in the Study of 2-(2-ethoxyphenoxy)benzoic acid (CAS: 1021245-76-0)

The compound 2-(2-ethoxyphenoxy)benzoic acid (CAS: 1021245-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoic acid derivative structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research involves the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-ethoxyphenoxy)benzoic acid exhibits selective inhibition of certain enzymes involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and specificity, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

Further investigations have explored the compound's pharmacokinetic properties. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. The study, conducted in animal models, reported that 2-(2-ethoxyphenoxy)benzoic acid achieved sustained plasma concentrations with minimal toxicity, supporting its candidacy for further clinical evaluation.

In addition to its anti-inflammatory properties, researchers have also investigated the compound's potential in oncology. A 2024 paper in Cancer Research detailed its ability to inhibit tumor growth in xenograft models by targeting specific signaling pathways involved in cell proliferation. The findings suggest that 2-(2-ethoxyphenoxy)benzoic acid could serve as a novel chemotherapeutic agent, particularly for cancers resistant to conventional treatments.

The synthesis and optimization of 2-(2-ethoxyphenoxy)benzoic acid derivatives have also been a focus of recent research. A team of chemists recently developed a series of analogs with enhanced potency and selectivity, as reported in Bioorganic & Medicinal Chemistry Letters. These efforts aim to improve the compound's therapeutic index and reduce potential side effects, paving the way for its eventual translation into clinical use.

Despite these promising developments, challenges remain. For instance, the precise molecular targets and long-term safety profile of 2-(2-ethoxyphenoxy)benzoic acid require further elucidation. Ongoing studies are employing advanced techniques such as CRISPR-Cas9 gene editing and high-throughput screening to address these gaps in knowledge.

In conclusion, 2-(2-ethoxyphenoxy)benzoic acid (CAS: 1021245-76-0) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological effects and favorable pharmacokinetic properties position it as a promising candidate for treating various diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.